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Compound of Interest

Compound Name: 1-Methyl-7-nitroisatoic anhydride

Cat. No.: B1663971

Essential Safety and Handling Guide for 1-
Methyl-7-nitroisatoic Anhydride

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Methyl-7-nitroisatoic
anhydride (1M7). Adherence to these procedures is essential for ensuring laboratory safety
and minimizing risk.

Hazard Summary and Personal Protective
Equipment (PPE)

1-Methyl-7-nitroisatoic anhydride is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[1] Proper personal protective equipment is mandatory to
prevent exposure.
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Protection Type Specific Equipment Rationale

) Chemical splash goggles and Provides comprehensive
Eye and Face Protection ) ] )
a face shield. protection against splashes.

Offers resistance to a broad
_ o range of chemicals. Inspect
Hand Protection Nitrile or butyl rubber gloves. )
gloves for any signs of

degradation before use.

Protects skin from contact. An
] ) impervious apron should be
Body Protection A flame-resistant lab coat. ]
worn when handling larger

quantities.

Necessary when working with
the powder form to prevent
N95 mask or a full-face inhalation of dust, or when
Respiratory Protection respirator with appropriate there is a risk of aerosol
cartridges. generation. The choice
depends on the scale of the

operation and ventilation.

_ Protects feet from spills and
Foot Protection Closed-toe, closed-heel shoes. ] )
falling objects.

Experimental Protocols: Handling and Disposal

Handling Procedures

o Engineering Controls: Always handle 1-Methyl-7-nitroisatoic anhydride in a properly
functioning chemical fume hood to minimize inhalation exposure. Ensure an eyewash station
and safety shower are immediately accessible.

o Dispensing and Use: When handling the solid, exercise caution to avoid creating dust. For
RNA structure analysis, a common application, the compound is often dissolved in DMSO.[2]
[3] Prepare solutions in the fume hood.
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o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4]
Recommended storage temperatures are between 2-8°C.[5] It can be stored at -20°C for up
to one month or -80°C for up to six months when in solution, protected from light.[2]

Disposal Plan

o Waste Collection: All materials contaminated with 1-Methyl-7-nitroisatoic anhydride,
including gloves, weighing papers, and pipette tips, must be disposed of as hazardous
waste.

o Containerization: Use a designated, clearly labeled, and sealed container for all 1IM7 waste.
Do not mix this waste with other waste streams.

e Institutional Guidelines: Dispose of the waste through your institution's Environmental Health
& Safety (EH&S) department. Follow all applicable regional, national, and local regulations.

[4]

Emergency Procedures
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Situation

First Aid Measures

Eye Contact

Immediately flush eyes with large amounts of
water for at least 15 minutes, occasionally lifting
the upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Skin Contact

Rinse skin thoroughly with large amounts of
water. Remove contaminated clothing and

shoes. Call a physician.[1]

Move the person to fresh air. If breathing is

Inhalation difficult, give oxygen. If not breathing, give
artificial respiration. Seek medical attention.[4]
Do NOT induce vomiting. Wash out mouth with

Ingestion water. Call a physician or poison control center

immediately.[1]

Accidental Release

Evacuate personnel to a safe area. Use full
personal protective equipment.[1] For powder
spills, cover with a plastic sheet to minimize
spreading.[4] Absorb solutions with an inert
material and place in a suitable container for

disposal.[1]

Workflow for Safe Handling of 1-Methyl-7-

nitroisatoic Anhydride
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Caption: Workflow for the safe handling of 1-Methyl-7-nitroisatoic anhydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1663971?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC8649.html
https://www.medchemexpress.com/1-Methyl-7-nitroisatoic-anhydride.html
https://www.selleckchem.com/products/1m7.html
https://datasheets.scbt.com/sds/aghs/en/sc-506684.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/908401
https://www.benchchem.com/product/b1663971#personal-protective-equipment-for-handling-1-methyl-7-nitroisatoic-anhydride
https://www.benchchem.com/product/b1663971#personal-protective-equipment-for-handling-1-methyl-7-nitroisatoic-anhydride
https://www.benchchem.com/product/b1663971#personal-protective-equipment-for-handling-1-methyl-7-nitroisatoic-anhydride
https://www.benchchem.com/product/b1663971#personal-protective-equipment-for-handling-1-methyl-7-nitroisatoic-anhydride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663971?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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